Cas no 2227677-36-1 (2-(1R)-3-amino-1-hydroxypropyl-4-methoxyphenol)

• Product Name: 2-(1R)-3-amino-1-hydroxypropyl-4-methoxyphenol
• CAS No: 2227677-36-1
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5998873
• PubChem ID: 165976197
• Update Time: 2025-05-20

2-(1R)-3-amino-1-hydroxypropyl-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-3-amino-1-hydroxypropyl-4-methoxyphenol
• 2-[(1R)-3-amino-1-hydroxypropyl]-4-methoxyphenol
• EN300-1755758
• 2227677-36-1

• Inchi： 1S/C10H15NO3/c1-14-7-2-3-9(12)8(6-7)10(13)4-5-11/h2-3,6,10,12-13H,4-5,11H2,1H3/t10-/m1/s1
• InChI Key： JMXXMKLTUZDWFZ-SNVBAGLBSA-N
• SMILES： O[C@@H](C1C=C(C=CC=1O)OC)CCN

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-(1R)-3-amino-1-hydroxypropyl-4-methoxyphenol

2-(1R)-3-Amino-1-Hydroxypropyl-4-Methoxyphenol: A Comprehensive Overview

The compound with CAS No. 2227677-36-1, known as 2-(1R)-3-amino-1-hydroxypropyl-4-methoxyphenol, is a biologically active molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its unique structure, which combines a phenolic group with an amino alcohol moiety, making it a promising candidate for various therapeutic applications.

2-(1R)-3-amino-1-hydroxypropyl-4-methoxyphenol exhibits a chiral center at the hydroxypropyl group, which is critical for its stereochemical properties. The presence of the methoxy group at the para position of the phenol ring enhances its lipophilicity and bioavailability, making it an attractive scaffold for drug development. Recent studies have explored its potential as a precursor for synthesizing advanced pharmaceutical agents targeting neurodegenerative diseases and inflammation.

The synthesis of 2-(1R)-3-amino-1-hydroxypropyl-4-methoxyphenol involves multi-step reactions, including nucleophilic aromatic substitution and stereoselective reductions. Researchers have optimized these processes to achieve high yields and enantiomeric excess, ensuring the compound's scalability for industrial applications. The use of asymmetric catalysis has been particularly effective in controlling the stereochemistry of the hydroxypropyl group, which is essential for maintaining the compound's biological activity.

One of the most promising applications of 2-(1R)-3-amino-1-hydroxypropyl-4-methoxyphenol lies in its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated its potential as a neuroprotective agent, particularly in models of Alzheimer's disease. The compound interacts with key enzymes involved in amyloid-beta production, suggesting its role in mitigating cognitive decline. Additionally, its anti-inflammatory properties have been explored in chronic inflammatory conditions such as arthritis.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 2-(1R)-3-amino-1-hydroxypropyl-4-methoxyphenol. Molecular docking studies reveal that the compound binds effectively to several therapeutic targets, including kinases and proteases. These findings underscore its versatility as a lead compound for drug discovery programs.

In conclusion, 2-(1R)-3-amino-1-hydroxypropyl-4-methoxyphenol (CAS No. 2227677-36-1) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with emerging research findings, positions it as a valuable tool in developing innovative therapies for various diseases. Continued exploration into its pharmacokinetics and efficacy will undoubtedly pave the way for its clinical translation.